Cas no 1161004-61-0 (Methyl 6,6,6-trifluoro-5-oxohexanoate)

Methyl 6,6,6-trifluoro-5-oxohexanoate structure

1161004-61-0 structure

Product Name:Methyl 6,6,6-trifluoro-5-oxohexanoate

CAS No:1161004-61-0

Molecular Formula:C₇H₉O₃F₃

Molecular Weight:198.13976

CID:1027033

PubChem ID:44545339

Methyl 6,6,6-trifluoro-5-oxohexanoate Properties

Names and Identifiers

- Methyl 6,6,6-trifluoro-5-oxohexanoate
- DB-352113
- SCHEMBL16540471
- DTXSID60659295
- 1161004-61-0
- LXBQVXIGYLVDLU-UHFFFAOYSA-N
- Methyl6,6,6-trifluoro-5-oxohexanoate
- +Expand
- MDL： MFCD18909903
- InChIKey： LXBQVXIGYLVDLU-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H9F3O3/c1-13-6(12)4-2-3-5(11)7(8,9)10/h2-4H2,1H3
- SMILES： COC(=O)CCCC(=O)C(F)(F)F

Computed Properties

Exact Mass: 198.05037863g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 198.05037863g/mol
Heavy Atom Count: 13
Complexity: 198
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 43.4Å²

Methyl 6,6,6-trifluoro-5-oxohexanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1758613-1g	Methyl 6,6,6-trifluoro-5-oxohexanoate	1161004-61-0	98%	1g	￥5096.00

Methyl 6,6,6-trifluoro-5-oxohexanoate Related Literature

1. Electronic structure of twisted and planar rubrene molecules: a density functional study†

T. Mukherjee,Sumona Sinha Phys. Chem. Chem. Phys., 2018,20, 18623-18629
2. Front cover

Energy Environ. Sci., 2010,3, 1137-1137
3. The effects of dietary selenomethionine on tissue-specific accumulation and toxicity of dietary arsenite in rainbow trout (Oncorhynchus mykiss) during chronic exposure†

Ankur Jamwal,Yusuf Saibu,Tracy C. MacDonald Metallomics, 2019,11, 643-655
4. Back cover

Dalton Trans., 2017,46, 3411-3412
5. First principles investigation on Na-ion storage in two-dimensional boron-rich B2N, B3N, and B5N†

Xingyi Zhou,Fang Liu,Beibei Xiao,Lianli Wang Phys. Chem. Chem. Phys., 2023,25, 1123-1132
6. Correction: Statistical theory of polarizable target compound impregnation into a polymer coil under the influence of an electric field

A. L. Kolesnikov,Yu. A. Budkov,E. A. Basharova Soft Matter, 2017,13, 4401-4401
7. Highly enantioselective organocatalytic Strecker reaction of cyclic N-acyl trifluoromethylketimines: synthesis of anti-HIV drug DPC 083†

Fa-Guang Zhang,Xiao-Yan Zhu,Shen Li,Jing Nie Chem. Commun., 2012,48, 11552-11554
8. A novel method for the synthesis of high performance silicalite membranes

Chem. Commun., 2000, 1889-1890
9. Sugar silanes: versatile reagents for stereocontrolled glycosylation via intramolecular aglycone delivery†

Jordan T. Walk,Zachary A. Buchan,John Montgomery Chem. Sci., 2015,6, 3448-3453
10. Lead ions removal from aqueous solution in a novel bioelectrochemical system with a stainless steel cathode†

Lixia Zhang,Xiaoyu Zhu,Xiaohong He,Yong Tao,Jintao Zhang RSC Adv., 2014,4, 41135-41140

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